Cas no 500161-11-5 (2-Amino-5-isopropyl-6-methylpyrimidin-4(1H)-one)

• Product Name: 2-Amino-5-isopropyl-6-methylpyrimidin-4(1H)-one
• CAS No: 500161-11-5
• MF: C₈H₁₃N₃O
• MW: 167.208321332932
• CID: 933080
• PubChem ID: 136064357
• Update Time: 2024-02-29

2-Amino-5-isopropyl-6-methylpyrimidin-4(1H)-one Chemical and Physical Properties

Names and Identifiers

• 4(1H)-Pyrimidinone,2-amino-6-methyl-5-(1-methylethyl)-(9CI)
• 2-amino-5-isopropyl-6-methylpyrimidin-4(1H)-one
• 2-amino-6-methyl-5-propan-2-yl-1H-pyrimidin-4-one
• 2-Amino-5-isopropyl-6-methylpyrimidin-4(1H)-one

• Inchi： 1S/C8H13N3O/c1-4(2)6-5(3)10-8(9)11-7(6)12/h4H,1-3H3,(H3,9,10,11,12)
• InChI Key： PETNQSRRRXDSSB-UHFFFAOYSA-N
• SMILES： O=C1C(=C(C)N=C(N)N1)C(C)C

Computed Properties

• Exact Mass: 167.105862047 g/mol
• Monoisotopic Mass: 167.105862047 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 167.21
• XLogP3: 0.2
• Topological Polar Surface Area: 67.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidones